Cas no 1480124-87-5 ({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine)

• Product Name: {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine
• CAS No: 1480124-87-5
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5895104
• PubChem ID: 65463479
• Update Time: 2025-06-22

{[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1480124-87-5
• EN300-713868
• {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine
• AKOS014800823

• Inchi： 1S/C12H21N3/c1-10(2)13-6-12-7-14-15(9-12)8-11-4-3-5-11/h7,9-11,13H,3-6,8H2,1-2H3
• InChI Key： PPLFCABIEXGSOM-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CNC(C)C)CC1CCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine

Introduction to {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine and Its Significance in Modern Chemical Biology

Compound with the CAS number 1480124-87-5 and the product name {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this compound incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its versatility and biological activity.

The pyrazole moiety, specifically positioned at the 4-position of the ring, serves as a key pharmacophore. This region is often involved in interactions with biological targets, making it a critical area for modulating activity. The presence of a cyclobutylmethyl group attached to the pyrazole ring introduces steric bulk, which can influence binding affinity and selectivity when interacting with biological receptors. Additionally, the propylamine substituent at the other end of the molecule adds another layer of complexity, potentially affecting solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine is no exception and has been explored in various preclinical studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The structural features of {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine make it a versatile building block that can be modified to target specific biological pathways. For instance, modifications at the cyclobutylmethyl group or the propylamine moiety could lead to derivatives with enhanced potency or selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core and introduce the various substituents. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in molecular construction.

Evidence from recent studies suggests that derivatives of pyrazole can exhibit significant therapeutic effects by modulating enzyme activity and receptor binding. For example, certain pyrazole-based compounds have shown promise in inhibiting kinases, which are often overactive in cancer cells. The cyclobutylmethyl group in {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine could potentially enhance interactions with such targets by providing additional binding points.

The propylamine substituent may also contribute to the overall pharmacokinetic profile of the compound. Amino groups are known to participate in hydrogen bonding interactions, which can influence solubility and bioavailability. By carefully tuning the properties of this moiety, researchers can optimize absorption, distribution, metabolism, and excretion (ADME) characteristics.

In conclusion, {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine (CAS no. 1480124-87-5) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect to see continued innovation in chemical biology and pharmaceutical development.